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Compound of Interest

Compound Name: 3-Ethyl-3-methyl-2-pentanol

Cat. No.: B15198077

An In-depth Technical Guide to 3-Ethyl-3-methyl-
2-pentanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This whitepaper provides a detailed overview of the molecular structure, properties, and
chemical behavior of 3-Ethyl-3-methyl-2-pentanol. The document consolidates available data
on its physicochemical properties, offers a general protocol for its synthesis via the Grignard
reaction, and discusses its expected reactivity based on its classification as a tertiary alcohol.
This guide is intended to serve as a foundational resource for professionals in research and
drug development who are interested in this compound.

Molecular Structure and Formula

3-Ethyl-3-methyl-2-pentanol is a tertiary alcohol. Its molecular structure is characterized by a
five-carbon pentane chain with an ethyl group and a methyl group attached to the third carbon
atom, and a hydroxyl group on the second carbon atom.

Molecular Formula: CsH1sO[1]

The structure and nomenclature of 3-Ethyl-3-methyl-2-pentanol are broken down in the
following diagram:
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A diagram illustrating the IUPAC nomenclature of 3-Ethyl-3-methyl-2-pentanol.

Physicochemical Properties

Quantitative data for 3-Ethyl-3-methyl-2-pentanol is not readily available in the searched
literature. However, properties can be estimated based on its structure and data from similar
compounds. The following table summarizes key identifiers and computed properties.
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Property Value Source
Molecular Weight 130.23 g/mol [2][3]
CAS Registry Number 66576-22-5 [1]
IUPAC Name 3-Ethyl-3-methyl-2-pentanol [1]
Molecular Formula CsH1s0 [1]
Computed XLogP3 2.2 [2]
Computed Boiling Point Not available

Computed Melting Point Not available

Computed Density Not available

Synthesis Protocol: Grighard Reaction

A common and effective method for the synthesis of tertiary alcohols like 3-Ethyl-3-methyl-2-

pentanol is the Grignard reaction. This involves the reaction of a Grignard reagent with a

suitable ketone. For the synthesis of 3-Ethyl-3-methyl-2-pentanol, one possible route is the

reaction of ethylmagnesium bromide with 3-methyl-2-pentanone.

While a specific experimental protocol for 3-Ethyl-3-methyl-2-pentanol is not available, the

following is a generalized procedure adapted from the synthesis of a similar tertiary alcohol, 3-

ethyl-3-pentanol.[4]

Materials:

Magnesium turnings

Anhydrous diethyl ether

Ethyl bromide

3-Methyl-2-pentanone

Saturated aqueous ammonium chloride solution

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-2-methyl-2-pentanol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-2-methyl-3-pentanol
https://webbook.nist.gov/cgi/inchi?ID=C66576225&Units=SI
https://webbook.nist.gov/cgi/inchi?ID=C66576225&Units=SI
https://webbook.nist.gov/cgi/inchi?ID=C66576225&Units=SI
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-2-methyl-2-pentanol
https://www.benchchem.com/product/b15198077?utm_src=pdf-body
https://www.benchchem.com/product/b15198077?utm_src=pdf-body
https://www.benchchem.com/product/b15198077?utm_src=pdf-body
https://www.benchchem.com/product/b15198077?utm_src=pdf-body
https://prepchem.com/synthesis-of-3-ethyl-3-pentanol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15198077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Anhydrous sodium sulfate

» Standard glassware for anhydrous reactions (three-necked flask, dropping funnel,
condenser)

Procedure:

o Preparation of the Grignard Reagent:

o

In a flame-dried, three-necked flask equipped with a dropping funnel, condenser, and
magnetic stirrer, place magnesium turnings.

o Add a small portion of anhydrous diethyl ether.

o A solution of ethyl bromide in anhydrous diethyl ether is added dropwise from the dropping
funnel to initiate the reaction. The reaction is typically initiated with a small crystal of iodine
if it does not start spontaneously.

o Once the reaction has started, the remaining ethyl bromide solution is added at a rate that
maintains a gentle reflux.

o After the addition is complete, the mixture is stirred until the magnesium is consumed.
» Reaction with the Ketone:

o A solution of 3-methyl-2-pentanone in anhydrous diethyl ether is added dropwise to the
freshly prepared Grignard reagent at a controlled temperature (typically 0 °C).

o The reaction mixture is then stirred at room temperature for a specified period to ensure
completion.

o Work-up:

o The reaction is quenched by the slow addition of a saturated agueous solution of
ammonium chloride.

o The organic layer is separated, and the aqueous layer is extracted with diethyl ether.
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o The combined organic extracts are washed with brine, dried over anhydrous sodium
sulfate, and filtered.

o Purification:

o The solvent is removed under reduced pressure.

o The crude product is purified by distillation to yield 3-Ethyl-3-methyl-2-pentanol.

The following workflow illustrates the general steps of a Grignard synthesis for a tertiary
alcohol.
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A generalized workflow for the synthesis of a tertiary alcohol via a Grignard reaction.

Chemical Reactivity
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As a tertiary alcohol, 3-Ethyl-3-methyl-2-pentanol exhibits reactivity characteristic of this
functional group.

» Oxidation: Tertiary alcohols are resistant to oxidation under standard conditions because the
carbon atom bearing the hydroxyl group does not have a hydrogen atom attached.[5][6][7]
Strong oxidizing agents under harsh conditions can lead to the cleavage of carbon-carbon
bonds.

o Dehydration: Acid-catalyzed dehydration of 3-Ethyl-3-methyl-2-pentanol is expected to
yield a mixture of alkenes. The major product would likely be the most stable alkene,
following Zaitsev's rule.[8]

» Substitution Reactions: Tertiary alcohols can undergo nucleophilic substitution reactions,
typically via an Sn1 mechanism.[8] Reaction with hydrogen halides (e.g., HBr) would lead to
the formation of the corresponding alkyl halide.

The following diagram outlines the primary reaction pathways for tertiary alcohols.

Reaction Pathways

No Reaction Oxidation
(under mild conditions (e.g., CrOs, H2S04)
. Forms Alkenes Dehydration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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